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Compound of Interest

4-Fluoro-4-phenylpiperidine
Compound Name:

hydrochloride
CAS No.: 1056382-25-2
Cat. No.: B1463153

Get Quote

Executive Summary & Chemical Identity

4-Fluoro-4-phenylpiperidine hydrochloride is a specialized piperidine scaffold characterized
by a geminal substitution pattern at the C4 position. Unlike its isomer 4-(4-
fluorophenyl)piperidine (where the fluorine is on the phenyl ring), this compound features a
fluorine atom and a phenyl ring attached to the same quaternary carbon on the piperidine ring.

This structural motif is critical in medicinal chemistry as a bioisostere for tertiary alcohols or to
block metabolic oxidation at the C4 position, often used in the design of analgesics, neurokinin
antagonists, and calcium channel modulators.
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Property Data
IUPAC Name 4-Fluoro-4-phenylpiperidine hydrochloride
1056382-25-2 (HCI Salt); 37656-48-7 refers to
CAS Number )
the p-fluorophenyl isomer
Molecular Formula C11H14FN[1][2][3][4] - HCI
Molecular Weight 215.69 g/mol (Salt); 179.24 g/mol (Free Base)
Exact Mass 179.1110 (Cation)
- Soluble in water, methanol, DMSO; sparingly
Solubility

soluble in ether/hexane.

Molecular Geometry & Conformational Analysis

The piperidine ring adopts a chair conformation to minimize torsional strain. The defining
structural feature is the quaternary center at C4, bearing both a bulky phenyl group and a

highly electronegative fluorine atom.

Stereoelectronic Preferences

In the lowest energy conformation, the steric bulk of the substituents dictates the geometry:

o Phenyl Group (Equatorial): The phenyl ring has a significantly higher A-value (~2.8 kcal/mol)
compared to fluorine (~0.25 kcal/mol). To avoid severe 1,3-diaxial interactions with the
protons at C2 and C6, the phenyl group occupies the equatorial position.

e Fluorine Atom (Axial): Consequently, the smaller fluorine atom is forced into the axial

position.

This Ph-Equatorial / F-Axial arrangement is thermodynamically preferred, though the high
electronegativity of fluorine induces polarization of the C4-C3 and C4-C5 bonds, subtly
flattening the chair around the C4 center.

Visualization of Conformation

The following diagram illustrates the steric equilibrium and the preferred chair geometry.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/synthesis/4-4-fluoro-phenyl-piperidine.htm
https://patents.google.com/patent/US3455935A/en
https://pubmed.ncbi.nlm.nih.gov/20155917/
https://patentimages.storage.googleapis.com/9d/b8/5c/8593d8c586a7e3/US8785486.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Steric Driver: : .
fend R Minimizes (Phenyl Equatorial / F Axial)
1,3-Diaxial Repulsion Low Energy (Preferred)

Click to download full resolution via product page

Figure 1: Conformational equilibrium driven by the high A-value of the phenyl group.

Spectroscopic Characterization (Fingerprinting)

Accurate identification requires distinguishing the geminal 4-fluoro-4-phenyl structure from the
para-fluorophenyl isomer.

Nuclear Magnetic Resonance (NMR)

The presence of the fluorine atom at C4 introduces distinctive splitting patterns due to
heteronuclear coupling (

C-NMR (Carbon Skeleton)

e C4 (Quaternary): Appears as a doublet at ~93—-96 ppm with a large coupling constant (

). This is the diagnostic peak for a C-F bond.

e C3/C5 (Methylene): Appears as a doublet (

) due to proximity to the fluorine.

e Phenyl Carbons: Typical aromatic signals (126—145 ppm); the ipso-carbon (C1') may show
small coupling (
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) if resolution allows.

F-NMR (Fluorine Signature)

o Chemical Shift: A singlet (or broad multiplet if proton-coupled) at -159 to -160 ppm (relative to
CFCls).

» Note: Aliphatic tertiary fluorides typically resonate in this region, distinct from aromatic
fluorines (which appear around -110 to -120 ppm).

H-NMR (Proton Connectivity)
e Aromatic: Multiplet at 7.25 — 7.55 ppm (5H, Phenyl).

» Piperidine Ring:

o -Protons (C2/C6): 3.0 — 3.6 ppm (deshielded by Nitrogen).

o -Protons (C3/C5): 1.8 — 2.4 ppm. These often appear as complex multiplets due to vicinal
coupling with Fluorine (

)-

Mass Spectrometry
e ESI+: [M+H]* peak at 180.1 m/z (Free base mass + 1).

o Fragmentation: Loss of HF (20 Da) is a common fragmentation pathway, leading to a
characteristic ion at m/z ~160 (4-phenyl-1,2,3,6-tetrahydropyridine cation).

Synthesis & Reaction Pathways[1][3][5][6][7]

The synthesis of the geminal fluoride requires converting a tertiary alcohol to a fluoride using
nucleophilic fluorinating agents.

Synthetic Workflow

» Grignard Addition: Reaction of N-protected-4-piperidone (e.g., N-Benzyl or N-Boc) with
Phenylmagnesium bromide (PhMgBr) yields the tertiary alcohol: 4-hydroxy-4-
phenylpiperidine.
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o Dehydroxyfluorination: Treatment with DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor
converts the C4-OH to C4-F.

o Mechanism:[5][6] The hydroxyl attacks the sulfur center, activating the oxygen, followed by
nucleophilic attack of fluoride.

» Deprotection: Removal of the N-protecting group (e.g., Pd/C hydrogenation for Benzyl, or
TFA/HCI for Boc).

» Salt Formation: Treatment with HCI in dioxane/ether precipitates the hydrochloride salt.

N-Benzyl-4-piperidone

:

Grignard Reaction
(PhMgBr, THF)

:

Intermediate:
4-Hydroxy-4-phenylpiperidine

:

Fluorination
(DAST, -78°C to RT)

:

Intermediate:
4-Fluoro-4-phenylpiperidine (Protected)

:

Deprotection
(H2, Pd/C or ACE-CI)

4-Fluoro-4-phenylpiperidine HCI
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Figure 2: Synthetic pathway from piperidone precursor to final HCI salt.

Regulatory & Safety Context
Precursor Awareness

Researchers must be aware that 4-substituted-4-phenylpiperidines are structural scaffolds
found in certain controlled substances (e.g., pethidine/meperidine analogs) and fentanyl
precursors (specifically 4-anilino-piperidines).

 Distinction: 4-Fluoro-4-phenylpiperidine is not a direct precursor to fentanyl (which requires a
4-anilino nitrogen). However, it is a metabolite of certain neuroleptics and a scaffold for
legitimate receptor ligands (e.g., NMDA, Sigma receptors).

o Compliance: Always verify local scheduling. While generally considered a building block,
strict inventory control is recommended due to structural similarity to watch-list chemicals.

Handling

» Hygroscopicity: The HCI salt is hygroscopic. Store in a desiccator at -20°C.

o Corrosivity: As an HCI salt, it may liberate trace HCI gas upon prolonged exposure to
moisture; handle in a fume hood.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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